9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one

• IUPAC Name: 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• InChI: InChI=1S/C14H17NO2/c1-9-11-8-13(16)15(3)14(9,2)17-12-7-5-4-6-10(11)12/h4-7,9,11H,8H2,1-3H3
• InChI Key: QAJBXYNHEPDHHV-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CC(=O)N(C1(OC3=CC=CC=C23)C)C
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one, also known as TMA-11, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the year 2004 by a group of researchers at Purdue University, USA. TMA-11 has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one is not fully understood. However, it is believed to act as a partial agonist of the 5-HT2A receptor, which results in the activation of downstream signaling pathways. This leads to the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in certain brain regions, which may contribute to its effects on reward and motivation. 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one has also been shown to increase the release of serotonin, which may contribute to its effects on mood and cognition.

Advantages and Limitations for Lab Experiments

One of the major advantages of 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one for lab experiments is its high affinity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one is its potential for toxicity and adverse effects. It is important to use appropriate safety precautions when handling 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one in the lab.

Future Directions

There are several future directions for research on 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one. One area of interest is the development of new compounds that are more selective for the 5-HT2A receptor. This could lead to the development of new drugs for the treatment of various psychiatric and neurological disorders. Another area of interest is the study of the long-term effects of 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one on the brain and behavior. This could provide valuable insights into the mechanisms underlying the effects of 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one and its potential for therapeutic use.
In conclusion, 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one is a synthetic compound that has been widely studied for its potential applications in scientific research. It has a high affinity for the 5-HT2A receptor and has been shown to have a range of biochemical and physiological effects. While 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one has several advantages for lab experiments, it is important to use appropriate safety precautions when handling it. There are several future directions for research on 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one, including the development of new compounds and the study of its long-term effects on the brain and behavior.

Scientific Research Applications

9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one has been studied extensively for its potential applications in scientific research. It has been shown to have a high affinity for the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. 9,10,13-trimethyl-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-11-one has also been shown to have an effect on the dopamine and norepinephrine systems, which are involved in the regulation of reward and motivation.